Cas no 689257-33-8 (3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol
• CAS No: 689257-33-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4512747
• PubChem ID: 20792259
• Update Time: 2025-05-19

3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(3-fluoro-4-methoxyphenyl)-, (2E)-
• 3-(3-Fluoro-4-methoxyphenyl)prop-2-en-1-ol
• 689257-33-8
• CS-0354843
• EN300-1829057
• 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol

• Inchi： 1S/C10H11FO2/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： ORZCHFYBMQINMK-NSCUHMNNSA-N
• SMILES： FC1=C(C=CC(/C=C/CO)=C1)OC

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol

Compound CAS No 689257-33-8: 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol

3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol, also known by its CAS registry number CAS No 689257-33-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic group substituted with both fluoro and methoxy functionalities, along with a propenol moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Heck reactions to achieve the desired substitution patterns. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global sustainability goals.

In terms of physical properties, CAS No 689257-33-8 exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–290 nm, indicating its potential for applications in optoelectronic materials.

The chemical structure of 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-ol plays a crucial role in its reactivity. The fluoro group introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics. This balance of electronic effects makes the compound suitable for participating in both electrophilic and nucleophilic reactions. Recent studies have highlighted its utility as a precursor in the synthesis of biologically active molecules, particularly in the development of new drug candidates targeting cancer and neurodegenerative diseases.

In the field of materials science, CAS No 689257-33-8 has been employed as a building block for constructing advanced polymers and hybrid materials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties. For instance, researchers have successfully incorporated this compound into polymeric networks to enhance mechanical strength and thermal stability.

The biological activity of 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-o) has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in animal models. Additionally, its antioxidant properties make it a candidate for applications in skincare products and food additives.

From an environmental perspective, understanding the degradation pathways of CAS No 689257 strong>-< strong>3 strong>-< strong>8 strong>is crucial for assessing its ecological impact. Recent research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This finding is significant for industries seeking eco-friendly alternatives for their chemical processes.

In conclusion, < strong >C AS No 689257 - strong > -< strong > 8 strong > represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.